N-(1-ethyl-2-{[(4-methyl-2-pyrimidinyl)sulfanyl]methyl}-1H-benzimidazol-5-yl)-2-(3-methylphenoxy)acetamide

• Molecular Formula: C24H25N5O2S
• Molecular Weight: 447.6 g/mol
• IUPAC Name: N-[1-ethyl-2-[(4-methylpyrimidin-2-yl)sulfanylmethyl]benzimidazol-5-yl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C24H25N5O2S/c1-4-29-21-9-8-18(27-23(30)14-31-19-7-5-6-16(2)12-19)13-20(21)28-22(29)15-32-24-25-11-10-17(3)26-24/h5-13H,4,14-15H2,1-3H3,(H,27,30)
• InChI Key: DBKILLZRFYRLFR-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C=C(C=C2)NC(=O)COC3=CC=CC(=C3)C)N=C1CSC4=NC=CC(=N4)C

Description

N-(1-ethyl-2-{[(4-methyl-2-pyrimidinyl)sulfanyl]methyl}-1H-benzimidazol-5-yl)-2-(3-methylphenoxy)acetamide, also known as EMA-401, is a novel small molecule drug that has been developed for the treatment of chronic pain. Chronic pain is a debilitating condition that affects millions of people worldwide, and there is a great need for new and effective treatments. EMA-401 has shown promising results in preclinical studies, and it is currently being evaluated in clinical trials.

Mechanism of Action

N-(1-ethyl-2-{[(4-methyl-2-pyrimidinyl)sulfanyl]methyl}-1H-benzimidazol-5-yl)-2-(3-methylphenoxy)acetamide acts as a selective antagonist of the angiotensin II type 2 receptor (AT2R). The AT2R is a G protein-coupled receptor that is expressed in several tissues, including the nervous system. Activation of the AT2R has been shown to have analgesic effects in preclinical models of chronic pain. This compound selectively blocks the AT2R, thereby reducing pain behaviors and improving functional outcomes.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. These include reducing the activation of glial cells, which are involved in the development and maintenance of chronic pain, and reducing the release of pro-inflammatory cytokines, which are involved in the inflammatory response. This compound has also been shown to improve nerve conduction velocity, which is often impaired in chronic pain conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1-ethyl-2-{[(4-methyl-2-pyrimidinyl)sulfanyl]methyl}-1H-benzimidazol-5-yl)-2-(3-methylphenoxy)acetamide is its selectivity for the AT2R, which reduces the risk of off-target effects. This compound has also been shown to have a favorable safety profile in preclinical studies. However, one limitation of this compound is its complex synthesis method, which may limit its availability for laboratory experiments.

Future Directions

There are several future directions for the development of N-(1-ethyl-2-{[(4-methyl-2-pyrimidinyl)sulfanyl]methyl}-1H-benzimidazol-5-yl)-2-(3-methylphenoxy)acetamide. One potential direction is the optimization of the synthesis method to improve the yield and scalability of the process. Another direction is the evaluation of this compound in clinical trials for the treatment of chronic pain. Further studies are also needed to better understand the biochemical and physiological effects of this compound and its potential for combination therapy with other analgesic drugs.
In conclusion, this compound is a novel small molecule drug that has shown promising results in preclinical studies for the treatment of chronic pain. Its selective antagonism of the AT2R and favorable safety profile make it a promising candidate for further development. However, further studies are needed to fully understand its mechanisms of action and potential for clinical use.

Synthesis Methods

N-(1-ethyl-2-{[(4-methyl-2-pyrimidinyl)sulfanyl]methyl}-1H-benzimidazol-5-yl)-2-(3-methylphenoxy)acetamide is synthesized using a multi-step process that involves the reaction of several different chemical compounds. The first step involves the synthesis of the benzimidazole core, which is then functionalized with a sulfanyl methyl group and an ethyl group. The final step involves the addition of a phenoxyacetamide group to the benzimidazole core. The synthesis of this compound is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N-(1-ethyl-2-{[(4-methyl-2-pyrimidinyl)sulfanyl]methyl}-1H-benzimidazol-5-yl)-2-(3-methylphenoxy)acetamide has been extensively studied in preclinical models of chronic pain, including animal models of neuropathic pain and inflammatory pain. These studies have demonstrated that this compound is effective in reducing pain behaviors and improving functional outcomes. This compound has also been shown to have a favorable safety profile, with no significant adverse effects observed in preclinical studies.